Cas no 1354019-89-8 ([((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid)

• Product Name: [((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid
• CAS No: 1354019-89-8
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 2159378
• Update Time: 2025-05-20

[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [((S)-1-benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid
• (S)-2-(((1-Benzylpyrrolidin-2-yl)methyl)(cyclopropyl)amino)acetic acid
• AM96858
• [((S)-1-benzylpyrrolidin-2-ylmethyl)cyclopropylamino]acetic acid
• [((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid

• Inchi： 1S/C17H24N2O2/c20-17(21)13-19(15-8-9-15)12-16-7-4-10-18(16)11-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2,(H,20,21)/t16-/m0/s1
• InChI Key： GUPGPRWNTRUAQX-INIZCTEOSA-N
• SMILES： OC(CN(C[C@@H]1CCCN1CC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 351
• Topological Polar Surface Area: 43.8

Additional information on [((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid

Introduction to [(S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic Acid (CAS No. 1354019-89-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. Among these, the compound with the CAS number 1354019-89-8 and the product name [(S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, pharmacological significance, and recent advancements in research.

The molecular structure of [(S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid encompasses a benzylated pyrrolidine moiety linked to a cyclopropyl amino group, all attached to an acetic acid backbone. This configuration imparts distinct physicochemical properties that make it a valuable scaffold for drug design. The presence of the chiral center at the S-configuration enhances its stereoselectivity, which is a critical factor in determining its biological activity and pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced binding affinity and selectivity for biological targets. The structural features of [(S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid make it an attractive candidate for further exploration in this domain. Studies have demonstrated its potential as a precursor in the synthesis of more complex molecules with therapeutic implications. For instance, derivatives of this compound have shown promise in modulating enzymatic pathways associated with neurological disorders.

The pharmacological relevance of this compound is further underscored by its interaction with specific receptor targets. Research has indicated that modifications to the benzylated pyrrolidine ring can influence binding interactions with proteins such as kinases and G protein-coupled receptors (GPCRs). These interactions are crucial for developing drugs that can selectively inhibit or activate certain biological processes. The cyclopropyl group, in particular, has been identified as a key pharmacophore that contributes to the compound's binding affinity and selectivity.

Advances in computational chemistry have enabled researchers to predict the binding modes of [(S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid with high precision. Molecular docking studies have revealed that this compound can effectively engage with target proteins through multiple hydrogen bonding networks and hydrophobic interactions. Such insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of [(S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of chiral auxiliaries or catalysts ensures the retention of stereochemical integrity throughout the synthetic process. Recent methodologies have focused on optimizing these synthetic routes to enhance yield and purity, making it more feasible for large-scale production.

In conclusion, the compound [(S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid (CAS No. 1354019-89-8) represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly vital role in addressing unmet medical needs.